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molecular formula C13H18N2O2 B8465792 4-[(4-Acetylpiperazin-1-yl)methyl]phenol

4-[(4-Acetylpiperazin-1-yl)methyl]phenol

Cat. No. B8465792
M. Wt: 234.29 g/mol
InChI Key: PHSTWBMNDFFUOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04391805

Procedure details

A mixture of 22.4 g=0.2 mole of p-hydroxybenzaldehyde, 25.6 g=0.2 mole of acetylpiperazine, 200 ml of methanol, 10 g of Raney nickel and 0.1 ml of concentrated sulfuric acid is stirred for 4 hours in an autoclave at 80° C. and under a hydrogen pressure of 100 atmospheres. After cooling, and releasing the pressure, the catalyst is filtered off, the solvent is removed in vacuo on a rotary evaporator, the residue is taken up in methylene chloride, the mixture is washed with 2 N sodium carbonate solution, the organic phase is dried with sodium sulfate, the solvent is removed as above and the residue is recrystallized from a mixture of ethyl acetate and diisopropyl ether. This gives 33.4 g (71% of theory), melting point: 130°-132° C.
Name
p-hydroxybenzaldehyde
Quantity
0.2 mol
Type
reactant
Reaction Step One
Name
acetylpiperazine
Quantity
0.2 mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0.1 mL
Type
reactant
Reaction Step One
Name
Raney nickel
Quantity
10 g
Type
catalyst
Reaction Step One
Name
methanol
Quantity
200 mL
Type
solvent
Reaction Step One
Name
4-(4-Acetylpiperazin-1-ylmethyl)-phenol

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[C:10]([N:13]1[CH2:18][CH2:17][NH:16][CH2:15][CH2:14]1)(=[O:12])[CH3:11].S(=O)(=O)(O)O>[Ni].CO>[C:10]([N:13]1[CH2:18][CH2:17][N:16]([CH2:6][C:5]2[CH:8]=[CH:9][C:2]([OH:1])=[CH:3][CH:4]=2)[CH2:15][CH2:14]1)(=[O:12])[CH3:11]

Inputs

Step One
Name
p-hydroxybenzaldehyde
Quantity
0.2 mol
Type
reactant
Smiles
OC1=CC=C(C=O)C=C1
Name
acetylpiperazine
Quantity
0.2 mol
Type
reactant
Smiles
C(C)(=O)N1CCNCC1
Name
sulfuric acid
Quantity
0.1 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
Raney nickel
Quantity
10 g
Type
catalyst
Smiles
[Ni]
Name
methanol
Quantity
200 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
is stirred for 4 hours in an autoclave at 80° C. and under a hydrogen pressure of 100 atmospheres
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
FILTRATION
Type
FILTRATION
Details
the catalyst is filtered off
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo on a rotary evaporator
WASH
Type
WASH
Details
the mixture is washed with 2 N sodium carbonate solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic phase is dried with sodium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent is removed as above and the residue
CUSTOM
Type
CUSTOM
Details
is recrystallized from a mixture of ethyl acetate and diisopropyl ether

Outcomes

Product
Details
Reaction Time
 4 h
Name
4-(4-Acetylpiperazin-1-ylmethyl)-phenol
Type
Smiles
C(C)(=O)N1CCN(CC1)CC1=CC=C(C=C1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.